Piperidine, 1-[2-chloro-3-(oxiranylmethoxy)phenyl]-

• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• IUPAC Name: 1-[2-chloro-3-(oxiran-2-ylmethoxy)phenyl]piperidine
• InChI: InChI=1S/C14H18ClNO2/c15-14-12(16-7-2-1-3-8-16)5-4-6-13(14)18-10-11-9-17-11/h4-6,11H,1-3,7-10H2
• InChI Key: NEJRXNXBQVWWEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C(=CC=C2)OCC3CO3)Cl

Description

Piperidine, 1-[2-chloro-3-(oxiranylmethoxy)phenyl]- is a useful research compound. Its molecular formula is C14H18ClNO2 and its molecular weight is 267.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.47 grams of 2-chloro-3-piperidinophenol, 29.00 grams of epibromohydrin, 28.79 grams of potassium carbonate and 400 ml of acetonitrile is heated to reflux for twenty hours, insoluble matters are removed therefrom by filtration, the filtrate is entirely concentrated to dryness, and the residue is purified by a silica gel chromatography followed by recrystallization from n-hexane to give 8.0 grams (85%) of 1-(2-chloro-3-piperidinophenoxy)-2,3-epoxypropane as colorless crystals of m.p. 55°-57° C. NMR (CDCl3): δ 1.55-1.95 (m, 6H), 2.75-3.19 (m, 7H), 4.10 (dd, 1H, J=11 Hz and 14 Hz), 4.18 (dd, 1H, J=11 Hz and 21 Hz), 6.54-6.77 (m, 2H). Elementary analysis calculated as C14H18ClNO2 : C 62.80, H 6.78, N 5.23, Cl 13.24; Found: C 62.61, H 6.87, N 5.08, Cl 13.15.